Cas no 61879-70-7 (3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)-)

• Product Name: 3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)-
• CAS No: 61879-70-7
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 1631658
• Update Time: 2024-09-12

3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 2-(2-hydroxy-2-methylcyclohexyl)-

• Inchi： 1S/C14H26O2/c1-4-5-9-13(15)11(2)12-8-6-7-10-14(12,3)16/h11-12,16H,4-10H2,1-3H3
• InChI Key： UXRGQWGDYMKJBE-UHFFFAOYSA-N
• SMILES： CC(C1CCCCC1(O)C)C(=O)CCCC

Computed Properties

• Exact Mass: 226.19338

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 323.6±15.0 °C(Predicted)
• PSA: 37.3
• pka: 15.14±0.40(Predicted)